Cas no 50530-49-9 (Propanedioic acid, 2-thienyl-)
Propanedioic acid, 2-thienyl- structure
Product Name:Propanedioic acid, 2-thienyl-
CAS No:50530-49-9
MF:C7H6O4S
MW:186.185141086578
CID:364711
PubChem ID:15607089
Update Time:2025-04-19
Propanedioic acid, 2-thienyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, 2-thienyl-
- 2-thiophen-2-ylpropanedioic acid
- OIJPSMYQMUNKSB-UHFFFAOYSA-N
- (Thiophen-2-yl)propanedioic acid
- DTXSID70575659
- 50530-49-9
- SCHEMBL2305731
- thien-2-ylmalonic acid
- 2-(2-thienyl)-malonic acid
-
- Inchi: 1S/C7H6O4S/c8-6(9)5(7(10)11)4-2-1-3-12-4/h1-3,5H,(H,8,9)(H,10,11)
- InChI Key: OIJPSMYQMUNKSB-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C(=O)O)C(=O)O
Computed Properties
- Exact Mass: 185.99868
- Monoisotopic Mass: 185.99867984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 74.6
Propanedioic acid, 2-thienyl- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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